Cas no 2171193-18-1 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidine-3-carboxylic acid)

• Product Name: 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidine-3-carboxylic acid
• CAS No: 2171193-18-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6224552
• PubChem ID: 165559165
• Update Time: 2025-10-31

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidine-3-carboxylic acid
• 2171193-18-1
• EN300-1475385
• 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]azetidine-3-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-2-3-8-18(13-24(29)28-14-17(15-28)25(30)31)27-26(32)33-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,17-18,23H,2-3,8,13-16H2,1H3,(H,27,32)(H,30,31)/t18-/m1/s1
• InChI Key： FZIDFSDFTLVCNC-GOSISDBHSA-N
• SMILES： O=C(C[C@@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidine-3-carboxylic acid

Comprehensive Overview of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidine-3-carboxylic acid (CAS No. 2171193-18-1)

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidine-3-carboxylic acid (CAS No. 2171193-18-1) is a specialized peptide derivative widely utilized in pharmaceutical research and drug development. This compound features a unique azetidine-3-carboxylic acid backbone coupled with a fluorenylmethoxycarbonyl (Fmoc) protecting group, making it a valuable building block in solid-phase peptide synthesis (SPPS). Its structural complexity and functional versatility have garnered significant attention from researchers exploring bioactive molecules and therapeutic agents.

The growing interest in peptide-based therapeutics has propelled the demand for high-purity intermediates like 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidine-3-carboxylic acid. Recent advancements in cancer immunotherapy and neurological disorders have highlighted the role of modified peptides in targeting specific pathways. Researchers frequently search for "Fmoc-protected amino acids" or "azetidine derivatives in drug discovery," underscoring the relevance of this compound in cutting-edge studies.

From a synthetic perspective, the compound’s chiral center (3R configuration) ensures stereochemical precision, critical for enantioselective synthesis. Its carboxylic acid moiety allows for further conjugation, enabling the design of peptide-drug conjugates (PDCs)—a hot topic in targeted drug delivery. The Fmoc group, a staple in peptide chemistry, facilitates temporary protection during synthesis while being cleavable under mild conditions, aligning with green chemistry principles.

Analytical techniques such as HPLC, mass spectrometry, and NMR are essential for characterizing CAS No. 2171193-18-1, ensuring compliance with stringent pharmaceutical-grade standards. FAQs like "How to purify Fmoc-amino acid derivatives?" or "Applications of azetidine in medicinal chemistry" reflect the compound’s technical nuances. Its stability under controlled conditions makes it suitable for long-term storage, a key consideration for industrial-scale applications.

In summary, 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidine-3-carboxylic acid exemplifies innovation in peptide engineering, bridging gaps between chemical synthesis and biomedical applications. As the scientific community delves deeper into personalized medicine and bioconjugation technologies, this compound remains a pivotal tool for advancing next-generation therapeutics.